2-Nitrobenzyl acetate

• CAS No.: 77376-01-3
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol
• IUPAC Name: (2-nitrophenyl)methyl acetate
• InChI: InChI=1S/C9H9NO4/c1-7(11)14-6-8-4-2-3-5-9(8)10(12)13/h2-5H,6H2,1H3
• InChI Key: CTKPHIBQMJQHOG-UHFFFAOYSA-N
• SMILES: CC(=O)OCC1=CC=CC=C1[N+](=O)[O-]
• Synonyms: 2-nitrobenzyl acetate; o-NBA; ortho-nitrobenzyl acetate

Description

2-Nitrobenzyl acetate, also known as this compound, is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 1-(bromomethyl)-2-nitrobenzene dimer 59 (0.43 g, 1 mmol) and potassium acetate (0.4 g, 4 mmol) in anhydrous DMF (40 mL) was stirred at 70° C. for 6 h, and cooled to r. t. After evaporation, the residue was dispensed with ice-water, and extracted with EtOAc. The combined organic phase was washed with H2O, brine, respectively, and dried over anhydrous Na2SO4. After removing solvent, the crude product was purified by flash column chromatography (elution, hexane/EtOAc:3/1) to yield compound 62 (0.34 g, 88%) as white solid.